Cas no 850429-69-5 (N-Cyclohexyl 3-bromo-4-methylbenzenesulfonamide)

• Product Name: N-Cyclohexyl 3-bromo-4-methylbenzenesulfonamide
• CAS No: 850429-69-5
• MF: C₁₃H₁₈BrNO₂S
• MW: 332.256521701813
• MDL: MFCD07363834
• CID: 733161
• PubChem ID: 7213299
• Update Time: 2024-10-26

N-Cyclohexyl 3-bromo-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-bromo-N-cyclohexyl-4-methyl-
• 3-bromo-N-cyclohexyl-4-methylbenzenesulfonamide
• N-CYCLOHEXYL 3-BROMO-4-METHYLBENZENESULFONAMIDE
• N-CYCLOHEXYL 3-BROMO-4-METHYLBENZENESULFONAMIDE USP/EP/BP
• C13H18BrNO2S
• AB30867
• N-Cyclohexyl3-bromo-4-methylbenzenesulfonamide
• ZINC04369299
• SCHEMBL21369122
• BS-23732
• 850429-69-5
• 3-Bromo-N-cyclohexyl-4-methylbenzene-1-sulfonamide
• MFCD07363834
• AKOS015834633
• DTXSID60428443
• N-Cyclohexyl 3-bromo-4-methylbenzenesulfonamide

• MDL： MFCD07363834
• Inchi： 1S/C13H18BrNO2S/c1-10-7-8-12(9-13(10)14)18(16,17)15-11-5-3-2-4-6-11/h7-9,11,15H,2-6H2,1H3
• InChI Key： CNTDHRBLONXWGE-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCCC2)(=O)=O)=CC=C(C)C(Br)=C1

Computed Properties

• Exact Mass: 331.02400
• Monoisotopic Mass: 331.024162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.46
• Boiling Point: 432.8°C at 760 mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.597
• PSA: 54.55000
• LogP: 4.84020
• pka: 11.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds